Cas no 1105229-14-8 (7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1105229-14-8
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5386697
• Update Time: 2025-07-02

7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-4-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2H-1,4-benzoxazin-3(4H)-one
• 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C19H17N3O3/c1-12-3-6-14(7-4-12)19-20-17(25-21-19)10-22-15-8-5-13(2)9-16(15)24-11-18(22)23/h3-9H,10-11H2,1-2H3
• InChI Key： UGMLRTRARDBOFM-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC=C2N(CC2ON=C(C3=CC=C(C)C=C3)N=2)C(=O)C1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.2±65.0 °C(Predicted)
• pka: 1.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

Professional Introduction to Compound with CAS No. 1105229-14-8 and Product Name: 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

The compound with the CAS number 1105229-14-8 and the product name 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, characterized by its benzoxazinone core and oxadiazole moiety, makes it a promising candidate for further investigation in drug discovery and development.

At the heart of this compound's structure lies the benzoxazinone scaffold, which is known for its broad spectrum of biological activities. Benzoxazinones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 7-methyl group in the molecule enhances its stability and bioavailability, making it more suitable for pharmacological applications. Additionally, the 4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl substituent introduces a unique pharmacophore that interacts with biological targets in a specific manner.

The 1,2,4-oxadiazole ring is another critical component of this compound. Oxadiazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The 5-substituted oxadiazole moiety in this compound further enhances its potential as a pharmacological agent. Recent studies have shown that oxadiazole derivatives exhibit significant activity against a range of diseases, including neurological disorders and infectious diseases. The combination of these structural elements in 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one suggests that it may have multifaceted therapeutic effects.

In recent years, there has been growing interest in the development of novel compounds that can target multiple disease pathways simultaneously. This approach is particularly relevant in the treatment of complex diseases such as cancer and neurodegenerative disorders. The structural features of 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one make it an ideal candidate for such multitargeted drug design strategies. The benzoxazinone core can interact with DNA and proteins involved in cell proliferation and apoptosis, while the oxadiazole moiety can modulate signaling pathways associated with inflammation and oxidative stress.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that it may exhibit inhibitory effects on various cancer cell lines by interfering with key molecular targets involved in tumor growth and metastasis. The 7-methyl group and the benzoxazinone scaffold contribute to its ability to disrupt cancer cell signaling pathways effectively. Furthermore, the presence of the 1,2,4-oxadiazole ring suggests that it may also possess antiangiogenic properties, which are crucial for preventing tumor progression.

Another area where this compound shows promise is in the treatment of neurological disorders. Oxadiazole derivatives have been reported to cross the blood-brain barrier efficiently due to their small molecular size and lipophilic nature. This property makes them suitable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 7-methyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yi]methyl}-3h--dihydro--14--benzoxazin--3--one suggest that it may modulate neurotransmitter systems involved in cognitive function and motor control.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the overall yield but also minimize unwanted side products.

In conclusion,7-methyl--{[3--(--)methylphenyl)--1--24--oxidialozol--5--y]]methylene]-34--dihydro--24h--14--benz0xzin--31--one, with CAS no 1105229148, represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully elucidate its mechanism of action and explore its clinical potential in treating various diseases.